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Compound of Interest
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Cat. No.: B102105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of

dihydromyrcenol in various organic solvents. Due to the limited availability of comprehensive

quantitative data in publicly accessible literature, this document combines reported solubility

values with a theoretical framework based on Hansen Solubility Parameters (HSP) to offer

predictive insights for formulation development. Additionally, a general experimental protocol for

solubility determination is provided.

Overview of Dihydromyrcenol
Dihydromyrcenol (2,6-dimethyl-7-octen-2-ol) is a synthetic monoterpenoid alcohol widely

used as a fragrance ingredient in a variety of consumer products, including perfumes, soaps,

and detergents. Its fresh, citrus-lime, and floral-lavender aroma makes it a popular choice in the

fragrance industry. Chemically, it is a colorless liquid that is generally considered to be

practically insoluble in water but soluble in alcohols and oils.[1][2][3]

Experimentally Determined Solubility Data
Quantitative solubility data for dihydromyrcenol in a broad range of pure organic solvents is

not extensively documented in readily available scientific literature. The table below

summarizes the available quantitative and qualitative solubility information.
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Solvent
System

Temperature
(°C)

Solubility Data Type Source

Water 20 939 mg/L Quantitative [2][4]

Water 25 252.2 mg/L
Quantitative

(est.)
[5]

55% Aqueous

Alcohol
25

1 part in 4 to 6.5

parts solvent
Quantitative [6]

Ethanol Not Specified Slightly Soluble Qualitative [7]

Alcohols Not Specified Soluble Qualitative [1][2][3][6]

Paraffin Oil Not Specified Soluble Qualitative [5][6]

Kerosene Not Specified Soluble Qualitative [6]

Fragrance Oils Not Specified Fully Miscible Qualitative [7]

Predicting Solubility with Hansen Solubility
Parameters (HSP)
A powerful method for predicting the solubility of a substance in various solvents is the use of

Hansen Solubility Parameters. This model is based on the principle that "like dissolves like,"

where the total cohesive energy of a substance is divided into three components: dispersion

forces (δD), polar forces (δP), and hydrogen bonding forces (δH).

The Hansen Solubility Parameters for dihydromyrcenol have been determined as:

δD (Dispersion): 16.00 MPa⁰.⁵[8][9]

δP (Polar): 3.44 MPa⁰.⁵[8][9]

δH (Hydrogen Bonding): 6.40 MPa⁰.⁵[8][9]

To predict solubility, the "distance" (Ra) between the HSP of dihydromyrcenol and a given

solvent is calculated using the following equation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scentspiracy.com/fragrance-ingredients/p/dihydromyrcenol
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/How-to-calculate-d-p-and-h-Hansen-Parameters-of-polymers-and-solvents-at-different-temperatures/attachment/5ec443758c90640001598391/AS%3A893005988888576%401589920627788/download/Hansen+Solubility+Parameters+A+Users+Handbook+%282nd+Edt%29.pdf
https://www.thegoodscentscompany.com/data/rw1006052.html
https://foreverest.net/products/turpentine-derivatives/dihydromyrcenol.html
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/18479-58-8.pdf
https://datasheets.scbt.com/sc-227869.pdf
https://www.scentspiracy.com/fragrance-ingredients/p/dihydromyrcenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB9161683_EN.htm
https://foreverest.net/products/turpentine-derivatives/dihydromyrcenol.html
https://www.thegoodscentscompany.com/data/rw1006052.html
https://foreverest.net/products/turpentine-derivatives/dihydromyrcenol.html
https://foreverest.net/products/turpentine-derivatives/dihydromyrcenol.html
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/18479-58-8.pdf
https://www.benchchem.com/product/b102105?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/analytical-chemistry/purification/solvent-miscibility-table
https://organicchemistrydata.org/solvents/
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/analytical-chemistry/purification/solvent-miscibility-table
https://organicchemistrydata.org/solvents/
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/analytical-chemistry/purification/solvent-miscibility-table
https://organicchemistrydata.org/solvents/
https://www.benchchem.com/product/b102105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ra = √[4(δD₂ - δD₁)² + (δP₂ - δP₁)² + (δH₂ - δH₁)²]

A smaller Ra value indicates a higher likelihood of solubility. Generally, a substance is likely to

be soluble in a solvent if their Ra is low.

The following table provides the HSP for a range of common organic solvents for comparison

and calculation.

Solvent δD (MPa⁰.⁵) δP (MPa⁰.⁵) δH (MPa⁰.⁵)

Acetone 15.5 10.4 7.0

Toluene 18.0 1.4 2.0

Hexane 14.9 0.0 0.0

Ethanol 15.8 8.8 19.4

Methanol 15.1 12.3 22.3

Ethyl Acetate 15.8 5.3 7.2

Isopropanol 15.8 6.1 16.4

Dichloromethane 17.0 7.3 7.1

Note: HSP values for solvents are widely available in chemical engineering and formulation

literature.
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Caption: Logical workflow for predicting solubility using Hansen Solubility Parameters.

General Experimental Protocol for Solubility
Determination
While a specific, published protocol for dihydromyrcenol solubility determination was not

identified, the following is a standard methodology for determining the solubility of a liquid

analyte in a solvent at a given temperature. This is often referred to as the isothermal

equilibrium method.
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Objective: To determine the mass of dihydromyrcenol that can be dissolved in a given mass

or volume of a selected organic solvent at a constant temperature to form a saturated solution.

Materials and Equipment:

Dihydromyrcenol (high purity)

Selected organic solvent (high purity)

Analytical balance (±0.0001 g)

Thermostatic water bath or incubator

Calibrated glass vials with screw caps

Magnetic stirrer and stir bars

Pipettes and syringes

Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical

instrument for quantification.

Methodology:

Preparation of Supersaturated Solutions: In a series of sealed glass vials, add an excess

amount of dihydromyrcenol to a known mass of the organic solvent. The excess is to

ensure that a saturated solution is formed.

Equilibration: Place the vials in a thermostatic water bath set to the desired temperature

(e.g., 25 °C). Allow the mixtures to stir for a prolonged period (e.g., 24-72 hours) to ensure

that equilibrium is reached.

Phase Separation: After equilibration, stop the stirring and allow the vials to remain

undisturbed in the water bath for a sufficient time (e.g., 12-24 hours) to allow the undissolved

dihydromyrcenol to settle, leaving a clear saturated supernatant.

Sampling: Carefully extract an aliquot of the clear supernatant using a pre-warmed syringe to

avoid precipitation due to temperature changes. It is crucial not to disturb the settled excess
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solute.

Dilution and Quantification: Accurately weigh the collected aliquot and then dilute it with a

known mass of the same solvent. Analyze the diluted sample using a pre-calibrated

analytical method (e.g., GC-FID) to determine the concentration of dihydromyrcenol.

Calculation: Based on the concentration determined in the diluted sample and the dilution

factor, calculate the mass of dihydromyrcenol per mass of solvent in the original saturated

solution. This value can then be expressed in various units such as g/100g of solvent, mg/L,

or molarity.
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1. Prepare Supersaturated Mixture
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2. Equilibrate in Thermostatic Bath
(e.g., 24-72h with stirring)

3. Settle for Phase Separation
(e.g., 12-24h without stirring)

4. Sample Clear Supernatant

5. Dilute Sample with Solvent

6. Quantify Concentration
(e.g., GC-FID)

7. Calculate Solubility
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Caption: General experimental workflow for determining the solubility of dihydromyrcenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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